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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005

Physicochemical Properties of Butyl Dihydrogen
Phosphate

Butyl dihydrogen phosphate, also known as mono-n-butyl phosphate, is an
organophosphorus compound with the chemical formula C4aH1104P. It is a colorless to light
brown oily liquid.[1] As a phosphoric acid ester, it exhibits properties that are valuable in various
industrial and research applications, including as a surfactant, catalyst, and in extraction
processes.

Solubility of Butyl Dihydrogen Phosphate in Organic
Solvents

The solubility of butyl dihydrogen phosphate is a critical parameter for its use in synthesis,
purification, and formulation. While extensive quantitative data is not readily available,
gualitative solubility information has been reported. The following table summarizes the known
solubility characteristics.
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Solvent Class Solvent Qualitative Solubility
Polar Protic Solvents Methanol Slightly Soluble[1]

Soluble (as n-butyl phosphate)
Ethanol

[2]
Polar Aprotic Solvents Dimethyl Sulfoxide (DMSO) Slightly Soluble[1]
Ester Solvents Ethyl Acetate Slightly Soluble[1]

] Soluble (as n-butyl phosphate)
Ether Solvents Diethyl Ether 2]
Insoluble (as n-butyl

Aqueous Water

phosphate)[2]

Note: The term "n-butyl phosphate" often refers to a mixture of mono- and di-butyl phosphates.
The solubility of pure butyl dihydrogen phosphate may vary. For precise applications,
experimental determination of solubility is highly recommended.

Experimental Protocols for Solubility Determination

The following sections detail two common methods for determining the solubility of butyl
dihydrogen phosphate in organic solvents.

Gravimetric Method for Equilibrium Solubility
Determination

This method is a straightforward and widely used technique to determine the thermodynamic
equilibrium solubility of a compound.

Methodology:
o Preparation of a Saturated Solution:

o Add an excess amount of butyl dihydrogen phosphate to a known volume of the desired
organic solvent in a sealed container (e.g., a screw-cap vial).
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o Ensure an excess of solid is present to confirm saturation.
o Equilibration:

o Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached. A temperature-controlled shaker or incubator is
recommended.

e |solation of the Saturated Solution:

o Allow the undissolved solid to settle.

o Carefully transfer a known volume of the clear supernatant to a pre-weighed evaporating
dish. Filtration through a syringe filter (e.g., 0.22 um PTFE) can be used to ensure no solid
particles are transferred.

» Solvent Evaporation:

o Evaporate the solvent from the dish under a gentle stream of nitrogen or in a vacuum oven
at a temperature that will not cause decomposition of the solute.

e Mass Determination:

o Once the solvent is completely evaporated, cool the dish in a desiccator and weigh it.

o Repeat the drying and weighing steps until a constant mass is obtained.

e Calculation:

o The mass of the dissolved butyl dihydrogen phosphate is the final mass of the dish and
residue minus the initial mass of the empty dish.

o Solubility can then be expressed in various units, such as grams per liter (g/L) or moles
per liter (mol/L).
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Gravimetric Solubility Determination Workflow
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HPLC-Based Solubility Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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